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Compound of Interest

Compound Name: (2,5-Dichloropyridin-3-yl)methanol

Cat. No.: B1288106

Essential Safety and Handling Guide for (2,5-
Dichloropyridin-3-yl)methanol

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides immediate, essential
safety and logistical information for managing (2,5-Dichloropyridin-3-yl)methanol in a
laboratory setting. The following procedures are based on available safety data for the
compound and structurally similar chemicals.

Hazard Identification and Classification

(2,5-Dichloropyridin-3-yl)methanol is classified as a hazardous substance. Below is a
summary of its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.
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Hazard Class Hazard Statement Pictogram Signal Word
Acute Toxicity, Oral H302: Harmful if T,

lalt text Danger
(Category 4) swallowed.[1]

Acute Toxicity, Dermal H312: Harmful in

] ] GHS06
(Category 4) contact with skin.[1]
Skin Irritation H315: Causes skin
(Category 2) irritation.[1]
Eye Irritation H319: Causes serious
(Category 2A) eye irritation.[1]
Acute Toxicity,

] H332: Harmful if
Inhalation (Category

inhaled.[1]
4)
Specific target organ
toxicity — single H335: May cause
exposure (Category respiratory irritation.[1]

3), Respiratory system

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling (2,5-Dichloropyridin-3-yl)methanol. The
following table outlines the recommended PPE based on the task being performed. For
extended contact or in situations with a high risk of splashing, more robust protection is
necessary.
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Respiratory

Task Eye Protection Hand Protection  Body Protection )
Protection
Incidental o Not generally
Nitrile gloves ] .
Contact(e.qg., ) o required if
) Chemical safety (minimum Standard lab )
handling small ) handled in a
o goggles thickness of 4 coat N )
guantities in a 0 certified chemical
mi
fume hood) fume hood.
A NIOSH-
approved
Extended o respirator with an
) ) Heavy-duty nitrile ) )
Contact(e.g., spill Chemical safety Chemical- organic vapor
or neoprene _ _
cleanup, goggles and a ) resistant apron cartridge may be
) ) gloves. Consider )
handling large face shield ] over a lab coat required
- double-gloving. )
guantities) depending on the

scale of work

and ventilation.

Note on Glove Selection: While nitrile gloves offer good general protection for incidental
contact, aromatic and halogenated hydrocarbons can degrade them.[2][3] For prolonged or
immersive contact, gloves made of Viton™ or those with a laminate barrier (e.g., Silver
Shield®) are recommended. Always inspect gloves for any signs of degradation or perforation
before and during use.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol minimizes the risk of exposure and ensures a safe

working environment.
e Preparation and Engineering Controls:
o Always work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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o Assemble all necessary equipment and reagents before starting the experiment.

e Donning PPE:
o Put on a lab coat, ensuring it is fully buttoned.
o Don chemical safety goggles.

o Wash and dry hands thoroughly before putting on the appropriate chemical-resistant
gloves.

e Handling the Compound:

[¢]

Carefully open the container, avoiding inhalation of any dust or vapors.

[e]

Use a spatula or other appropriate tool to transfer the solid compound.

o

If making a solution, add the solid to the solvent slowly to avoid splashing.

[¢]

Keep the container sealed when not in use.

e Post-Handling:

[e]

Decontaminate any surfaces that may have come into contact with the chemical.

o

Remove gloves using a technique that avoids skin contact with the outer surface.

[¢]

Dispose of used gloves and any contaminated disposable materials as hazardous waste.

[¢]

Wash hands thoroughly with soap and water.

Disposal Plan

(2,5-Dichloropyridin-3-yl)methanol and any materials contaminated with it must be disposed
of as hazardous waste. As a chlorinated organic compound, it should be segregated from non-
halogenated waste streams.[4][5]

» Waste Segregation and Collection:
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o Collect all solid waste (e.g., contaminated paper towels, gloves, pipette tips) in a
designated, clearly labeled hazardous waste container.

o Liquid waste containing (2,5-Dichloropyridin-3-yl)methanol should be collected in a
separate, compatible, and clearly labeled container for halogenated organic waste.

o Container Labeling:

o The waste container must be labeled with the words "Hazardous Waste" and the full
chemical name: "(2,5-Dichloropyridin-3-yl)methanol".[4] Do not use abbreviations.

o Indicate the approximate concentration and other components of the waste mixture.
o Storage of Waste:

o Store waste containers in a designated satellite accumulation area that is secure and
away from incompatible materials.

o Keep containers tightly sealed except when adding waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the key decision points and steps in the safe handling and
disposal workflow for (2,5-Dichloropyridin-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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